Cas no 2138547-44-9 (5-3-(propan-2-yl)phenyl-1H-pyrrole-2-carbaldehyde)

• Product Name: 5-3-(propan-2-yl)phenyl-1H-pyrrole-2-carbaldehyde
• CAS No: 2138547-44-9
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 5777535
• PubChem ID: 165718352
• Update Time: 2025-11-06

5-3-(propan-2-yl)phenyl-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2138547-44-9
• 5-[3-(propan-2-yl)phenyl]-1H-pyrrole-2-carbaldehyde
• EN300-1142668
• 5-3-(propan-2-yl)phenyl-1H-pyrrole-2-carbaldehyde

• Inchi： 1S/C14H15NO/c1-10(2)11-4-3-5-12(8-11)14-7-6-13(9-16)15-14/h3-10,15H,1-2H3
• InChI Key： XTLPXTLXHCAGFP-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C(C2=CC=CC(=C2)C(C)C)N1

Computed Properties

• Exact Mass: 213.115364102g/mol
• Monoisotopic Mass: 213.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 32.9Ų

Additional information on 5-3-(propan-2-yl)phenyl-1H-pyrrole-2-carbaldehyde

Introduction to 5-3-(propan-2-yl)phenyl-1H-pyrrole-2-carbaldehyde (CAS No. 2138547-44-9)

5-3-(propan-2-yl)phenyl-1H-pyrrole-2-carbaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2138547-44-9, represents a promising scaffold for the development of novel therapeutic agents. Its molecular structure, featuring a pyrrole core conjugated with a propan-2-yl substituted phenyl ring and an aldehyde functional group, positions it as a versatile intermediate in synthetic chemistry and drug discovery.

The aldehyde group at the 2-position of the pyrrole ring serves as a reactive site for further functionalization, enabling the construction of more complex molecules through condensation reactions, oxidation, or reduction processes. This reactivity makes 5-3-(propan-2-yl)phenyl-1H-pyrrole-2-carbaldehyde a valuable building block for medicinal chemists seeking to design molecules with tailored biological activities. The presence of the propan-2-yl side chain on the phenyl ring introduces steric and electronic modulation, which can influence the compound's solubility, metabolic stability, and interaction with biological targets.

In recent years, there has been growing interest in heterocyclic compounds derived from pyrrole for their potential applications in pharmaceuticals. Pyrroles are known for their ability to form stable aromatic systems and participate in various coordination interactions with biological macromolecules. The structural motif of 5-3-(propan-2-yl)phenyl-1H-pyrrole-2-carbaldehyde aligns well with this trend, as it combines the favorable properties of pyrroles with additional substituents that can enhance pharmacological efficacy.

One of the most compelling aspects of this compound is its potential as a precursor for kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently targeted in oncology and inflammatory diseases. The pyrrole core can mimic ATP binding pockets, while the aldehyde group can engage in covalent interactions with key residues in the active site. Furthermore, the propan-2-yl phenyl moiety provides a hydrophobic anchor that can improve binding affinity. Several recent studies have demonstrated the utility of pyrrole-based scaffolds in developing kinase inhibitors with high selectivity and potency.

Another area where 5-3-(propan-2-yl)phenyl-1H-pyrrole-2-carbaldehyde shows promise is in the synthesis of antimicrobial agents. The increasing prevalence of antibiotic-resistant pathogens has necessitated the discovery of novel antimicrobial compounds. Pyrroles have been reported to exhibit antibacterial and antifungal activities by interfering with essential microbial processes such as DNA replication and membrane integrity. The structural features of this compound may allow it to disrupt microbial cell wall synthesis or inhibit key enzymes involved in pathogenic metabolism.

The synthesis of 5-3-(propan-2-yl)phenyl-1H-pyrrole-2-carbaldehyde involves multi-step organic transformations that highlight its synthetic utility. One possible route begins with the condensation of an appropriate aldehyde derivative with a propanal derivative under basic conditions to form an intermediate alkene, which is then subjected to cyclization to yield the pyrrole core. Subsequent functionalization steps, such as Friedel-Crafts alkylation or cross-coupling reactions, can be employed to introduce the desired substituents at specific positions on the aromatic rings. These synthetic strategies underscore the compound's versatility as a chemical probe for exploring new molecular architectures.

From a computational chemistry perspective, 5-3-(propan-2-y l)phenyl -1H-pyrrole -2-carbaldehyde has been studied using density functional theory (DFT) to predict its electronic properties and potential interactions with biological targets. The DFT calculations indicate that the compound exhibits significant electrophilicity at the aldehyde carbon, making it susceptible to nucleophilic attack in enzyme active sites. Additionally, the presence of conjugated systems enhances its ability to absorb light in the visible spectrum, which could be exploited for photodynamic therapy applications.

The pharmacokinetic profile of 5 -3 - ( propan - 2 - yl ) phen yl -1 H - py rrol e - 2 - car bal de hyd e is also an important consideration in drug development. In vitro studies have suggested that this compound exhibits moderate solubility in water and favorable metabolic stability under physiological conditions. These properties are critical for ensuring adequate absorption, distribution, metabolism, and excretion (ADME) characteristics required for clinical efficacy. Further investigations into its pharmacokinetic behavior will be essential before moving into preclinical testing.

Recent advances in biocatalysis have opened new avenues for modifying 5 -3 - ( pro pan - 2 - yl ) phen yl -1 H - py rol e - 2 - car bal de hyd e through enzymatic transformations. For instance, transaminases have been employed to introduce amino acid-derived substituents at specific positions on the aromatic rings, thereby diversifying its pharmacological profile without resorting to harsh chemical conditions. Such green chemistry approaches align with sustainable drug development practices and may lead to more environmentally friendly synthetic routes.

The potential applications of 5 -3 -( pro pan - 2 - yl ) phen yl -1 H-pyrrol e - 2-car bal de hyd e extend beyond pharmaceuticals into materials science and agrochemicals. Its unique electronic properties make it a candidate for organic semiconductors or light-emitting diodes (OLEDs). Additionally, modifications to its structure could enhance its efficacy as a pest control agent or plant growth regulator by targeting specific enzymes or receptors in plants or insects.

In conclusion,5 -3 -( pro pan - 2-y l ) phen yl -1 H-pyrrol e - 2-car bal de hyd e (CAS No.2138547—44—9) represents a multifaceted compound with broad utility across multiple disciplines。 Its structural features， synthetic accessibility，and potential biological activities make it an attractive scaffold for drug discovery， material science，and beyond。 As research continues to uncover new applications， this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation。